![molecular formula C19H24N2O4S2 B2741055 N-(2-morpholino-2-(thiophen-2-yl)ethyl)-3-(phenylsulfonyl)propanamide CAS No. 1209797-68-1](/img/structure/B2741055.png)
N-(2-morpholino-2-(thiophen-2-yl)ethyl)-3-(phenylsulfonyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-morpholino-2-(thiophen-2-yl)ethyl)-3-(phenylsulfonyl)propanamide, also known as MPTP, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the proteasome, which is a cellular complex responsible for degrading proteins that are no longer needed by the cell. MPTP has been shown to have a range of biochemical and physiological effects, and its mechanism of action has been studied extensively.
Scientific Research Applications
Medicinal Chemistry Applications
The synthesis and evaluation of compounds related to N-(2-morpholino-2-(thiophen-2-yl)ethyl)-3-(phenylsulfonyl)propanamide have been explored for their potential in treating various diseases. For instance, compounds with morpholine groups have been designed as KCNQ2 potassium channel openers, demonstrating significant activity in models related to migraine (Wu et al., 2003). Additionally, novel N-arylsulfonyl-3-(2-yl-ethanone)-6-methylindole derivatives, which share structural similarities, have been identified as inhibitors of HIV-1 replication, showing promising activity against the virus (Che et al., 2015).
Molecular Biology Applications
Research has also delved into the neuroprotective effects of compounds within this chemical family. ONO-1924H, a novel inhibitor of poly ADP-ribose polymerase (PARP) that includes a morpholino group, has been studied for its effects on cytotoxicity in PC12 cells and cerebral damage in vivo, suggesting potential therapeutic applications for ischemic stroke (Kamanaka et al., 2004).
Materials Science Applications
In the field of materials science, morpholinium-based ionic liquids have been synthesized and characterized, highlighting their potential for high-voltage applications due to their thermal stability and electrochemical properties (Lunin et al., 2017). These materials could be relevant for energy storage and conversion technologies.
properties
IUPAC Name |
3-(benzenesulfonyl)-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O4S2/c22-19(8-14-27(23,24)16-5-2-1-3-6-16)20-15-17(18-7-4-13-26-18)21-9-11-25-12-10-21/h1-7,13,17H,8-12,14-15H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGAXXPCZXORBTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(CNC(=O)CCS(=O)(=O)C2=CC=CC=C2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.